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Compound of Interest

Compound Name: 4-Fluoro-3-methylbenzyl bromide

Cat. No.: B1303405

For Immediate Reference by Laboratory and Chemical Handling Professionals

This document provides critical safety information and detailed disposal protocols for 4-Fluoro-
3-methylbenzyl bromide (CAS No: 261951-70-6). The following procedures are designed to
ensure the safe handling and disposal of this compound, thereby minimizing risks to personnel
and the environment. Adherence to these guidelines is crucial for maintaining a safe laboratory
environment.

Key Safety and Hazard Information

4-Fluoro-3-methylbenzyl bromide is a corrosive solid that is harmful if swallowed and poses
a long-term hazard to aquatic life.[1][2] All personnel handling this substance must be
thoroughly familiar with its hazards and follow all prescribed safety precautions.
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Property Value Source
CAS Number 261951-70-6 [11[2][3][41[5]
Molecular Formula C8H8BrF [1112]14]
Molecular Weight 203.05 g/mol [1114]
Appearance Solid [1]

Hazard Classifications

Acute Toxicity 4 (Oral), Aquatic
Chronic 3

[1]

Signal Word

Warning

[1]

Hazard Statements

H302: Harmful if swallowed.
H412: Harmful to aquatic life

with long lasting effects.

[1]

Precautionary Statements

P264, P270, P273, P301 +
P312, P501

[1]

Storage Class

11 (Combustible Solids)

[1]

Experimental Protocol: Spill Neutralization and Cleanup

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Methodology:

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation.

o Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, safety goggles with side shields, a face shield, and a lab coat. For larger spills,

respiratory protection may be necessary.

o Containment: For solid spills, carefully sweep the material to avoid generating dust. For

liquid spills, contain the spill using an inert absorbent material such as vermiculite, sand, or

earth.[6][7][8] Do not use combustible materials like sawdust.
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o Collection: Carefully collect the spilled material and absorbent into a suitable, labeled, and
sealable container for hazardous waste.

» Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water. All cleaning materials should also be collected as hazardous waste.

e Waste Disposal: Dispose of the sealed container and any contaminated materials according
to the hazardous waste disposal procedures outlined below.

Operational Plan for Proper Disposal

The proper disposal of 4-Fluoro-3-methylbenzyl bromide is a critical step in its lifecycle
management. The following step-by-step guide ensures compliance with safety and
environmental regulations.

Step 1: Waste Identification and Segregation

« Identify: Clearly label all waste containing 4-Fluoro-3-methylbenzyl bromide with its name,
CAS number, and associated hazards.

e Segregate: Do not mix this waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office. Keep it separate
from incompatible materials such as strong oxidizing agents, bases, alcohols, and amines.[7]

Step 2: Containerization

o Primary Container: Collect waste in a designated, leak-proof, and chemically compatible
container. The container should be in good condition and have a secure, tight-fitting lid.

o Labeling: Affix a hazardous waste label to the container, clearly indicating the contents and
associated hazards (Corrosive, Harmful).

Step 3: Storage

o Location: Store the waste container in a designated hazardous waste accumulation area that
is cool, dry, and well-ventilated.
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e Secondary Containment: Place the primary container in a secondary containment bin to
prevent the spread of material in case of a leak.

» Incompatibles: Ensure the storage area is away from incompatible materials.
Step 4: Disposal Request and Pickup

o Contact EHS: When the container is full or has reached the designated accumulation time
limit, contact your institution's EHS office to arrange for pickup.

o Documentation: Complete all necessary waste disposal forms as required by your institution
and local regulations.

» Professional Disposal: Chemical waste must be disposed of through a licensed hazardous
waste disposal company.[7][8] Never dispose of 4-Fluoro-3-methylbenzyl bromide down
the drain or in regular trash.[7]

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 4-
Fluoro-3-methylbenzyl bromide.
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Is the material
a pure substance or
contaminated waste?

Unused or Expired Contaminated Waste
Pure Substance (e.g., spill cleanup, reaction mixture)

Segregate from
incompatible materials

Place in a labeled,
sealed, and compatible
hazardous waste container

Store in a designated,
well-ventilated, and
secure waste accumulation area

Contact Environmental
Health & Safety (EHS)
for pickup

Dispose through a licensed
hazardous waste facility

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-Fluoro-3-methylbenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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